Cas no 2034229-16-6 (3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034229-16-6
• MF: C₁₉H₂₀N₄O₄
• MW: 368.3865
• CID: 5346292
• Update Time: 2025-10-12

3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(2,3-dimethoxybenzoyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C19H20N4O4/c1-25-16-7-3-6-14(17(16)26-2)19(24)23-10-4-5-13(12-23)27-18-15(11-20)21-8-9-22-18/h3,6-9,13H,4-5,10,12H2,1-2H3
• InChI Key： QBZUCTSEOGJLIV-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C([H])=C(C=2OC([H])([H])[H])OC([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 551
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6

Additional information on 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Comprehensive Analysis of 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034229-16-6)

In the rapidly evolving field of medicinal chemistry, 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034229-16-6) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This piperidine-based derivative, characterized by its pyrazine and dimethoxybenzoyl moieties, is being extensively studied for its role in modulating biological pathways. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has gained traction in drug discovery for targeting diseases such as cancer and inflammatory disorders.

The molecular structure of 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile incorporates a carbonitrile group, which enhances its binding affinity to enzymatic targets. This feature aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for high specificity. The compound's 2,3-dimethoxybenzoyl subunit further contributes to its pharmacokinetic properties, making it a candidate for oral bioavailability—a key consideration in modern drug development pipelines.

Recent discussions in scientific forums have highlighted the growing demand for small molecule therapeutics with improved selectivity and reduced off-target effects. 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile addresses this need through its balanced lipophilicity and hydrogen-bonding capacity, properties frequently searched by medicinal chemists optimizing ADME profiles. Computational studies suggest its potential interaction with protein kinases, a hot topic in precision medicine research.

Synthetic accessibility is another advantage of this compound. The piperidin-3-yloxy linker in its structure allows for modular derivatization, a strategy gaining popularity in combinatorial chemistry workflows. This adaptability responds to the pharmaceutical industry's need for scaffold diversification, as evidenced by increasing patent filings around similar heterocyclic compounds.

From a structure-activity relationship (SAR) perspective, the pyrazine-2-carbonitrile core demonstrates intriguing electronic effects that influence target engagement. These characteristics have sparked discussions in chemical biology circles about its potential as a pharmacophore for designing next-generation enzyme modulators. The compound's molecular weight (389.42 g/mol) falls within the desirable range for blood-brain barrier penetration, expanding its possible applications to central nervous system disorders.

Quality control aspects of 2034229-16-6 are equally noteworthy. Analytical methods such as HPLC and LC-MS have been successfully applied to characterize this compound, addressing the pharmaceutical community's emphasis on purity standards. Stability studies indicate favorable solid-state properties, a critical factor for formulation scientists developing dosage forms.

The environmental footprint of synthetic compounds is another trending concern. Preliminary biodegradation studies suggest that 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile may have advantages in green chemistry metrics compared to traditional aryl halide-containing pharmaceuticals. This aspect aligns with increasing regulatory focus on sustainable chemistry in drug manufacturing.

In conclusion, 3-{[1-(2,3-dimethoxybenzoyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile represents a compelling case study in contemporary medicinal chemistry. Its structural features address multiple current challenges in drug discovery, from target selectivity to synthetic scalability. As research progresses, this compound may serve as a valuable chemical probe or potentially evolve into a lead compound for therapeutic development across multiple disease areas.